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Compound of Interest

Compound Name: 2-Nitrophenylpyruvic acid

Cat. No.: B1203231 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the essential safety protocols for

handling and storing 2-Nitrophenylpyruvic acid (CAS No. 5461-32-5). Adherence to these

guidelines is crucial to ensure a safe laboratory environment and to maintain the integrity of this

versatile compound, which is widely utilized in pharmaceutical development, biochemical

research, and analytical chemistry.[1]

Compound Identification and Properties
2-Nitrophenylpyruvic acid is an aromatic compound with a nitro group that enhances its

reactivity, making it a valuable intermediate in various chemical syntheses.[1]
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Property Value Reference

CAS Number 5461-32-5 [1][2]

EC Number 226-746-9 [2]

Molecular Formula C₉H₇NO₅ [1][3]

Molecular Weight 209.16 g/mol [1][2][3]

Appearance Light yellow powder [1]

Melting Point 119-120 °C [2][4][5]

Boiling Point 379.7±25.0 °C (Predicted) [5]

Density 1.469±0.06 g/cm³ (Predicted) [5]

Hazard Identification and Personal Protective
Equipment (PPE)
While a comprehensive safety data sheet (SDS) with specific hazard statements for 2-
Nitrophenylpyruvic acid is not readily available, general precautions for handling fine

chemical powders should be strictly followed. The recommended personal protective

equipment is outlined below.

PPE Category Recommended Equipment

Eye Protection Eyeshields / Safety Goggles

Hand Protection Chemical-resistant gloves

Respiratory Protection Type N95 (US) or equivalent respirator

This information is based on general recommendations for similar chemical compounds.[2]

Always consult a complete and specific Safety Data Sheet (SDS) before handling.

Safe Handling Procedures
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A systematic approach to handling 2-Nitrophenylpyruvic acid is essential to minimize

exposure and prevent contamination. The following workflow outlines the key steps for safe

handling.

Preparation Handling Post-Handling

Consult SDS Don PPE
(Gloves, Goggles, Respirator) Work in Fume Hood Weighing Transfer Decontaminate Surfaces Dispose of Waste Properly Remove PPE EndStart

Click to download full resolution via product page

A generalized workflow for the safe handling of 2-Nitrophenylpyruvic acid.

Storage and Incompatibility
Proper storage of 2-Nitrophenylpyruvic acid is critical for maintaining its stability and

preventing hazardous reactions.

Storage Conditions:

Store at room temperature or ambient conditions.[1][6]

Keep containers tightly closed in a dry, cool, and well-ventilated place.

The storage class is 13 - Non-Combustible Solids.[2]

Incompatible Materials: To prevent potentially hazardous reactions, 2-Nitrophenylpyruvic acid
should be stored separately from the following classes of chemicals:

Strong oxidizing agents

Strong acids

Strong bases

Lead
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The following diagram illustrates the logical relationships for the storage and segregation of 2-
Nitrophenylpyruvic acid.

Proper Storage Conditions Incompatible Materials (Store Separately)
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Storage guidelines and chemical incompatibilities for 2-Nitrophenylpyruvic acid.

First Aid Measures
In the event of exposure, the following first aid measures should be taken immediately.

Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Skin Contact
Remove contaminated clothing. Wash skin

thoroughly with soap and water.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

This information is based on general first aid procedures for chemical exposure. Always refer to

a substance-specific SDS for detailed first aid measures.
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Accidental Release and Disposal
In the case of a spill, ensure the area is well-ventilated and wear appropriate PPE. Sweep up

the spilled solid material, avoiding dust generation, and place it in a suitable, closed container

for disposal.

Disposal of 2-Nitrophenylpyruvic acid and its containers must be in accordance with local,

state, and federal regulations. Do not allow the chemical to enter drains or waterways.

Disclaimer: This guide is intended for informational purposes only and is based on publicly

available data. It is not a substitute for a comprehensive Safety Data Sheet (SDS). All

laboratory personnel should be thoroughly trained and consult the specific SDS for 2-
Nitrophenylpyruvic acid before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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